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Compound of Interest

Compound Name: Rllft-NH2

Cat. No.: B561576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential physicochemical

properties of the peptide Rllft-NH2, with a focus on its solubility and stability. The information

and protocols herein are intended to support researchers and professionals in the development

of peptide-based therapeutics. For the purpose of this guide, Rllft-NH2 is defined as a

pentapeptide with the sequence Arginine-Leucine-Leucine-Phenylalanine-Threonine, with an

amidated C-terminus.

Physicochemical Properties of Rllft-NH2
The solubility and stability of a peptide are intrinsically linked to its amino acid sequence and

structure.

Sequence: Arg-Leu-Leu-Phe-Thr-NH2

Molecular Formula: C33H58N8O5

Molecular Weight: 662.87 g/mol

Theoretical Isoelectric Point (pI): The pI is the pH at which the peptide has a net zero charge.

The presence of a basic Arginine residue and the N-terminal amine, with no acidic residues,

results in a basic pI.
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Charge at Neutral pH: At a physiological pH of ~7, the Arginine residue and the N-terminal

amine will be protonated, giving the peptide a net positive charge.[1][2][3]

Solubility of Rllft-NH2
The solubility of a peptide is a critical parameter for its formulation and delivery. The following

sections provide a guide to predicting and experimentally determining the solubility of Rllft-
NH2.

Based on its amino acid composition, Rllft-NH2 is predicted to have the following solubility

characteristics:

Aqueous Solubility: Due to the presence of the hydrophilic Arginine and Threonine residues,

and the net positive charge at neutral pH, Rllft-NH2 is expected to be soluble in aqueous

solutions.[4] However, the presence of hydrophobic residues (Leucine and Phenylalanine)

may limit its solubility at high concentrations.

pH-Dependent Solubility: As a basic peptide, Rllft-NH2 is expected to be more soluble at a

lower pH.[4]

Organic Solvents: For very high concentrations or if aggregation is observed, the use of

organic solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or Acetonitrile

(ACN) may be necessary to achieve complete dissolution.[2][3][5][6]

A systematic approach should be taken to determine the optimal solvent for Rllft-NH2. It is

recommended to test the solubility of a small amount of the peptide before dissolving the entire

sample.[3]

Experimental Workflow for Solubility Testing
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Start: Lyophilized Rllft-NH2

Attempt to dissolve in sterile water or PBS (pH 7.4)

Soluble?

Use aqueous solution

Yes

Add dilute acetic acid (e.g., 10%) dropwise

No

End

Soluble?

Use acidic solution

Yes

Dissolve in minimal DMSO, then dilute with aqueous buffer

No

Soluble?

Use organic co-solvent

Yes

No
(Consult further strategies)
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Rllft-NH2
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Peptide bond cleavage
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Side-chain modification

Oxidation
(Met, Cys, Trp, His)

Side-chain modification

Racemization
(L- to D-amino acid)

Chiral center inversion

Aggregation

Physical instability

Rllft-NH2 Solution

Stress Conditions

Acid Hydrolysis
(e.g., 0.1 M HCl)

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidation
(e.g., 3% H2O2)

Thermal Stress
(e.g., 60°C)

Photolytic Stress
(ICH Q1B)

Analysis by Stability-Indicating HPLC-UV/MS

Identify Degradants and Pathways

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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